2-Chloro-6-ethoxy-4-[2-(thiophen-2-yl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazin-5-yl]phenol

• Molecular Formula: C22H19ClN2O3S
• Molecular Weight: 426.9 g/mol
• IUPAC Name: 2-chloro-6-ethoxy-4-(2-thiophen-2-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazin-5-yl)phenol
• InChI: InChI=1S/C22H19ClN2O3S/c1-2-27-19-11-13(10-15(23)21(19)26)22-25-17(14-6-3-4-7-18(14)28-22)12-16(24-25)20-8-5-9-29-20/h3-11,17,22,26H,2,12H2,1H3
• InChI Key: WFJJQGIPNNPAOO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C2N3C(CC(=N3)C4=CC=CS4)C5=CC=CC=C5O2)Cl)O

Description

2-Chloro-6-ethoxy-4-[2-(thiophen-2-yl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazin-5-yl]phenol is a complex organic compound that belongs to the class of heterocyclic compounds This compound is characterized by the presence of multiple functional groups, including a chloro group, an ethoxy group, a thiophene ring, and a benzoxazin ring system

Preparation Methods

The synthesis of 2-Chloro-6-ethoxy-4-[2-(thiophen-2-yl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazin-5-yl]phenol can be achieved through a multi-step process involving several key reactions. One common synthetic route involves the following steps:

Formation of the Benzoxazin Ring: The synthesis begins with the formation of the benzoxazin ring system. This can be achieved by reacting a suitable precursor, such as 2-aminophenol, with a chloro-substituted benzaldehyde under acidic conditions to form the benzoxazin intermediate.

Introduction of the Thiophene Ring: The thiophene ring is introduced through a Suzuki-Miyaura coupling reaction. This involves the reaction of the benzoxazin intermediate with a thiophene boronic acid derivative in the presence of a palladium catalyst and a base.

Ethoxylation: The ethoxy group is introduced by reacting the intermediate with an ethylating agent, such as ethyl iodide, under basic conditions.

Final Assembly:

Industrial production methods for this compound would likely involve optimization of these synthetic steps to maximize yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

2-Chloro-6-ethoxy-4-[2-(thiophen-2-yl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazin-5-yl]phenol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide. This can lead to the formation of oxidized derivatives with potential changes in biological activity.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride. These reactions can lead to the formation of reduced derivatives with different chemical properties.

Substitution: The chloro group in the compound can undergo nucleophilic substitution reactions with various nucleophiles, such as amines or thiols, to form substituted derivatives.

Coupling Reactions: The compound can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form more complex molecules with additional functional groups.

Scientific Research Applications

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: The compound’s potential biological activity makes it a candidate for studies on its effects on biological systems. It may have applications in the development of new drugs or therapeutic agents.

Medicine: The compound’s potential pharmacological properties make it a subject of interest for medicinal chemistry research. It may have applications in the treatment of various diseases.

Industry: The compound’s unique chemical properties make it a potential candidate for use in industrial applications, such as the development of new materials or chemical processes.

Mechanism of Action

The mechanism of action of 2-Chloro-6-ethoxy-4-[2-(thiophen-2-yl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazin-5-yl]phenol is not fully understood, but it is believed to involve interactions with specific molecular targets and pathways. The compound’s structure suggests that it may interact with enzymes or receptors in biological systems, leading to changes in cellular processes. Further research is needed to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

2-Chloro-6-ethoxy-4-[2-(thiophen-2-yl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazin-5-yl]phenol can be compared with other similar compounds, such as:

Thiophene Derivatives:

Benzoxazin Derivatives: Compounds containing the benzoxazin ring, such as 2-amino-3H-phenoxazin-3-one, have similar structural features and potential biological activity.

Chloro-Substituted Phenols:

The uniqueness of this compound lies in its combination of these functional groups, which gives it distinct chemical and biological properties.